Cas no 1015591-57-7 (Methyl 4-chlorothiazole-5-carboxylate)

• Product Name: Methyl 4-chlorothiazole-5-carboxylate
• CAS No: 1015591-57-7
• MF: C₅H₄ClNO₂S
• MW: 177.6088
• MDL: MFCD10478283
• CID: 3044740
• PubChem ID: 24219261
• Update Time: 2024-11-04

Methyl 4-chlorothiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chlorothiazole-5-carboxylate
• 4-Chloro-thiazole-5-carboxylic acid methyl ester
• methyl 4-chloro-1,3-thiazole-5-carboxylate
• AK501937
• SCHEMBL20138768
• 1015591-57-7
• C71076
• EN300-697484
• AKOS002676293
• Methyl4-chlorothiazole-5-carboxylate
• CS-0439754
• MFCD10478283
• AS-63131

• MDL： MFCD10478283
• Inchi： 1S/C5H4ClNO2S/c1-9-5(8)3-4(6)7-2-10-3/h2H,1H3
• InChI Key： CFFMCXJJYDGJCF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC([H])([H])[H])SC([H])=N1

Computed Properties

• Exact Mass: 176.9651272g/mol
• Monoisotopic Mass: 176.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: 2.1

Experimental Properties

• Boiling Point: 260.4±20.0°C at 760 mmHg

Methyl 4-chlorothiazole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives